OH Radical Reactivity: Cyclobutane vs. Other Ring Sizes
The OH‑radical reaction rate coefficient for cyclobutanecarbaldehyde (2.66 ± 0.06 × 10⁻¹¹ cm³ molecule⁻¹ s⁻¹) is intermediate between cyclopropanecarbaldehyde (2.13 ± 0.05) and cyclopentanecarbaldehyde (3.27 ± 0.07), and substantially lower than cyclohexanecarbaldehyde (3.75 ± 0.05). This ordering demonstrates that the cyclobutane ring confers a distinct electronic environment at the aldehyde carbon—neither the highly strained three‑membered ring nor the more flexible five‑ and six‑membered rings—which directly influences nucleophilic addition and condensation kinetics [1].
24.9% higher than cyclopropane; 18.7% lower than cyclopentane; 29.1% lower than cyclohexane
| Evidence Dimension | OH‑radical reaction rate coefficient (k_OH) at 298 K, 760 Torr |
|---|---|
| Target Compound Data | Cyclobutanecarbaldehyde: k_OH = 2.66 ± 0.06 × 10⁻¹¹ cm³ molecule⁻¹ s⁻¹ |
| Comparator Or Baseline | Cyclopropanecarbaldehyde: 2.13 ± 0.05; Cyclopentanecarbaldehyde: 3.27 ± 0.07; Cyclohexanecarbaldehyde: 3.75 ± 0.05 |
| Quantified Difference | 24.9% higher than cyclopropane; 18.7% lower than cyclopentane; 29.1% lower than cyclohexane |
| Conditions | Relative rate method, static reactor with FT‑IR detection, purified air at 298 ± 2 K and 760 ± 10 Torr |
Why This Matters
A procurement decision that substitutes a cyclopentane or cyclohexane carbaldehyde for the cyclobutane scaffold will introduce a different electrophilic reactivity at the formyl group, potentially altering reaction yields, selectivity, or biological target engagement in downstream synthesis.
- [1] Calvert, J. G., Atkinson, R., Becker, K. H., Kamens, R. M., Seinfeld, J. H., Wallington, T. J., & Yarwood, G. (2000). Atmospheric Chemistry of C3–C6 Cycloalkanecarbaldehydes. The Journal of Physical Chemistry A, 104(11), 2342–2350. View Source
